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Compound of Interest

Compound Name: 1,3-Dibenzylurea

Cat. No.: B110378 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,3-Dibenzylurea

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-Dibenzylurea
(CAS No. 1466-67-7), a compound utilized in organic synthesis and of interest for its potential

biological activities.[1][2] Adherence to these guidelines is crucial for ensuring personnel safety

and minimizing environmental impact.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,3-Dibenzylurea is presented in the

table below. This information is essential for the proper design of experiments and for

understanding its behavior under various conditions.
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Property Value

Molecular Formula C₁₅H₁₆N₂O[1]

Molecular Weight 240.31 g/mol [3]

Appearance White to Off-White Solid[2]

Boiling Point 476.9°C at 760 mmHg[1]

Flash Point 191.6°C[1]

Density 1.121 g/cm³[1]

Storage Temperature Room Temperature, sealed in a dry place[1][2]

Solubility Slightly soluble in DMSO and Methanol[2]

Hazard Identification and Classification
1,3-Dibenzylurea is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3][4] The primary

hazards are summarized in the table below.

Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[4][5]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H372: Causes damage to

organs through prolonged or

repeated exposure[3][5]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[6]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects[3][4][5]
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Signal Word:Danger[2][3]

GHS Pictograms:[2][3]

Health Hazard

Exclamation Mark

Environment

Experimental Protocols: Safety and Handling
While specific experimental protocols for the toxicological assessment of 1,3-Dibenzylurea are

not publicly detailed, the following handling procedures are mandated based on its hazard

profile.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure.

Eye Protection: Wear chemical safety goggles with side shields that conform to OSHA's 29

CFR 1910.133 or European Standard EN166.[5]

Hand Protection: Use compatible chemical-resistant gloves. Inspect gloves prior to use and

dispose of them in accordance with good laboratory practices.[7]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

A lab coat is mandatory.

Respiratory Protection: In case of inadequate ventilation or when dust formation is likely, use

a NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Safe Handling Procedures
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of dust. Ensure that a safety shower and eyewash station are readily

accessible.[5]
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General Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke

in the laboratory.[4] Wash hands thoroughly after handling.[4][5]

Dust Prevention: Avoid the formation of dust and aerosols.[5]

Storage
Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly sealed and store at room temperature.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[8]

Emergency Procedures
First-Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First-Aid Procedure

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.[4] Rinse

mouth with water.[4][5] Do NOT induce vomiting.

[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] If eye irritation persists,

get medical advice/attention.[4]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with large amounts of water and

soap.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR).[5]
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Accidental Release Measures
Spill Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the

chemical enter drains, as it is very toxic to aquatic life.[5][6]

Cleanup: Use personal protective equipment. Sweep up the spilled solid material, avoiding

dust generation, and place it in a suitable, closed container for disposal.[6][7]

Environmental Precautions: Collect any spillage.[4][6]

Visualized Workflows
The following diagrams illustrate the recommended workflows for handling 1,3-Dibenzylurea
safely.
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Caption: A logical workflow for the safe handling of 1,3-Dibenzylurea.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b110378?utm_src=pdf-body-img
https://www.benchchem.com/product/b110378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Exposure Event

Move to Fresh Air

Inhalation
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Click to download full resolution via product page

Caption: Emergency response procedures for 1,3-Dibenzylurea exposure.

Toxicological Information
The classification of 1,3-Dibenzylurea as "Acute toxicity - Oral, Category 4" indicates that it is

harmful if swallowed.[4] One study noted that a compound derived from Moringa oleifera roots,

identified as aurnatiamide acetate and 1,3-dibenzylurea, inhibited TNF-α production,

suggesting a potential anti-inflammatory pathway, though this is not a toxicological study.[9]

The "Causes damage to organs through prolonged or repeated exposure" classification

highlights the need to minimize chronic exposure.[3][5]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Always refer to the SDS provided by the manufacturer for the most current

and comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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